3-Fluoro-2-hydroxy-4-methylphenylboronic acid pinacol ester

• Molecular Formula: C13H18BFO3
• Molecular Weight: 252.09 g/mol
• IUPAC Name: 2-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• InChI: InChI=1S/C13H18BFO3/c1-8-6-7-9(11(16)10(8)15)14-17-12(2,3)13(4,5)18-14/h6-7,16H,1-5H3
• InChI Key: FCXCYRNKSPCUII-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C(=C(C=C2)C)F)O

Description

3-Fluoro-2-hydroxy-4-methylphenylboronic acid pinacol ester is a boronic ester derivative characterized by a phenyl ring substituted with fluorine (position 3), hydroxyl (position 2), and methyl (position 4) groups. The pinacol ester moiety (4,4,5,5-tetramethyl-1,3,2-dioxaborolane) enhances the compound’s stability and solubility in organic solvents, making it a versatile intermediate in Suzuki-Miyaura cross-coupling reactions for synthesizing pharmaceuticals, agrochemicals, and functional materials .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares 3-fluoro-2-hydroxy-4-methylphenylboronic acid pinacol ester with structurally related boronic esters, emphasizing substituent effects on reactivity and applications:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Properties/Applications	CAS Number	References
3-Fluoro-2-hydroxy-4-methylphenylboronic acid pinacol ester	F (3), OH (2), CH₃ (4)	C₁₃H₁₈BFO₃	264.09	Suzuki coupling; drug intermediates	Not explicitly provided
4-Fluoro-3-hydroxy-5-methylphenylboronic acid pinacol ester	F (4), OH (3), CH₃ (5)	C₁₃H₁₈BFO₃	264.09	Similar reactivity; positional isomer effects	2121512-07-8
4-Hydroxy-3-methoxyphenylboronic acid pinacol ester	OH (4), OCH₃ (3)	C₁₃H₁₉BO₄	250.10	Reduced electrophilicity due to OCH₃	269410-22-2
3-Chloro-2-hydroxy-4-(trifluoromethyl)phenylboronic acid pinacol ester	Cl (3), OH (2), CF₃ (4)	C₁₃H₁₅BClF₃O₃	322.52	Enhanced electron-withdrawing effects	2121514-17-6
3-Formyl-2-methoxyphenylboronic acid pinacol ester	CHO (3), OCH₃ (2)	C₁₄H₁₉BO₄	278.11	Reactive aldehyde for conjugation	1356638-77-1

Key Comparative Insights

Substituent Position and Electronic Effects: Fluoro vs. Chloro: The 3-fluoro substituent in the target compound offers moderate electron-withdrawing effects compared to the stronger electron-withdrawing 3-chloro and 4-CF₃ groups in related esters . This impacts Suzuki coupling rates and regioselectivity . Hydroxyl vs.

Reactivity in Cross-Couplings :

• The target compound’s fluorine and hydroxyl groups balance electron withdrawal and solubility, enabling efficient couplings under mild Pd catalysis (e.g., Pd(dppf)Cl₂ at 0.5–2 mol% loading ). In contrast, trifluoromethyl-substituted analogs (e.g., 3-Chloro-2-hydroxy-4-CF₃ derivative) require higher catalyst loading due to steric hindrance .

Biological Activity :

• Boronic esters with hydroxyl groups (e.g., 2-hydroxy in the target compound) show enhanced interactions with biological targets. For example, 2-formylbenzeneboronic esters inhibit penicillin-binding protein 1b (PBP1b), while acetylated analogs are inactive .

Synthetic Accessibility :

• The target compound’s synthesis likely parallels methods for 3,6-dihydro-2H-pyran-4-boronic ester, involving Pd-catalyzed borylation of halogenated precursors followed by pinacol protection (yields >90% under optimized conditions) .